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Compound of Interest

Compound Name: 2-Amino-4-methoxybutan-1-ol

CAS No.: 1314909-08-4

Cat. No.: B3097647

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
This technical guide provides a comprehensive overview of 2-Amino-4-methoxybutan-1-ol, a
bifunctional organic compound with potential applications in synthetic chemistry and drug

discovery. This document delves into its chemical identity, structural characteristics, potential

synthetic pathways, and expected analytical signatures, offering valuable insights for

researchers working with novel chemical entities.

Chemical Identity and Nomenclature
2-Amino-4-methoxybutan-1-ol is a primary amino alcohol with a methoxy functional group.

The presence of both an amine and a hydroxyl group on a flexible butane backbone suggests

its utility as a versatile building block in organic synthesis.

Table 1: Chemical Identifiers for 2-Amino-4-methoxybutan-1-ol
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Identifier Value Source

IUPAC Name 2-amino-4-methoxybutan-1-ol PubChemLite[1]

CAS Number 1314909-08-4 MolCore[2]

Molecular Formula C₅H₁₃NO₂ MolCore[2]

Molecular Weight 119.16 g/mol MolCore[2]

SMILES COCCC(CO)N PubChemLite[1]

InChI
InChI=1S/C5H13NO2/c1-8-3-

2-5(6)4-7/h5,7H,2-4,6H2,1H3
PubChemLite[1]

InChIKey
CXDOZVCBIJMGPS-

UHFFFAOYSA-N
PubChemLite[1]

Currently, there are no widely recognized synonyms for 2-Amino-4-methoxybutan-1-ol.

Structural Elucidation and Physicochemical
Properties
The molecular structure of 2-Amino-4-methoxybutan-1-ol features a chiral center at the

second carbon, indicating the potential for stereoisomers. The molecule's polarity is influenced

by the hydrophilic amino and hydroxyl groups, as well as the ether linkage.

Caption: 2D structure of 2-Amino-4-methoxybutan-1-ol.

Due to the limited availability of experimental data, many of the physicochemical properties of

2-Amino-4-methoxybutan-1-ol must be predicted. The presence of both hydrogen bond

donors (-OH, -NH₂) and acceptors (-O-) suggests high water solubility and a relatively high

boiling point compared to non-functionalized alkanes of similar molecular weight.[3]

Table 2: Predicted Physicochemical Properties
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Property Predicted Value Notes

Boiling Point High
Amino alcohols generally

exhibit high boiling points.[3]

Water Solubility High

The presence of hydrophilic

hydroxyl and amino groups

enhances water solubility.[3]

XlogP -1.1 PubChemLite[1]

pKa
(Predicted) ~9-10 for the

amine, ~15-16 for the alcohol

Based on typical values for

primary amines and alcohols.

Potential Synthetic Pathways
While specific synthesis protocols for 2-Amino-4-methoxybutan-1-ol are not readily available

in the literature, plausible synthetic routes can be devised based on established methodologies

for the synthesis of amino alcohols. A logical approach would involve the reduction of a

corresponding amino acid or a derivative thereof.

One potential precursor is 2-amino-4-methoxybutanoic acid. The synthesis could proceed via

the reduction of the carboxylic acid or its ester.

2-Amino-4-methoxybutanoic acid Methyl 2-amino-4-methoxybutanoate

Esterification
(e.g., SOCl₂/MeOH) Reduction

Reducing Agent
(e.g., LiAlH₄, NaBH₄) 2-Amino-4-methoxybutan-1-ol

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-Amino-4-methoxybutan-1-ol.

Experimental Protocol: A Generalized Approach

The following protocol is a generalized procedure based on the reduction of amino acid esters

to amino alcohols.[4]

Esterification: The starting material, 2-amino-4-methoxybutanoic acid, would first be

converted to its methyl or ethyl ester. This can be achieved using standard esterification
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methods, such as refluxing with the corresponding alcohol in the presence of an acid catalyst

(e.g., sulfuric acid or thionyl chloride).

Reduction: The resulting amino ester is then reduced to the desired amino alcohol. A

powerful reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent

(e.g., diethyl ether or tetrahydrofuran) is typically required for this transformation. The

reaction is usually carried out at low temperatures initially and then allowed to warm to room

temperature.

Work-up and Purification: The reaction is quenched carefully with water and a base (e.g.,

NaOH solution) to decompose the excess reducing agent and precipitate aluminum salts.

The product is then extracted into an organic solvent, dried, and purified, typically by

distillation or chromatography.

Potential Applications in Research and Drug
Development
Amino alcohols are a significant class of compounds in medicinal chemistry and materials

science.[3][5] The bifunctional nature of 2-Amino-4-methoxybutan-1-ol makes it a candidate

for several applications:

Chiral Ligands: As a chiral molecule, it can be used in the synthesis of chiral ligands for

asymmetric catalysis.[6]

Pharmaceutical Intermediates: Amino alcohols are common structural motifs in many

biologically active molecules and can serve as key intermediates in the synthesis of novel

drug candidates.[3]

Building Blocks for Complex Molecules: The dual functionality allows for selective reactions

at either the amino or hydroxyl group, making it a versatile building block for the synthesis of

more complex molecules.[5]

Spectroscopic Characterization
For a researcher synthesizing or working with 2-Amino-4-methoxybutan-1-ol, spectroscopic

analysis is crucial for structure confirmation.
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Table 3: Expected Spectroscopic Signatures

Technique Expected Features

¹H NMR

- A multiplet for the proton at C2 (adjacent to

both -NH₂ and -CH₂OH).- Distinct signals for the

diastereotopic protons of the -CH₂OH group.- A

singlet for the -OCH₃ protons around 3.3 ppm.-

Broad singlets for the -NH₂ and -OH protons,

which are exchangeable with D₂O.[7]

¹³C NMR

- A signal for the carbon bearing the hydroxyl

group (C1) in the 60-70 ppm range.- A signal for

the carbon bearing the amino group (C2) in the

50-60 ppm range.- A signal for the methoxy

carbon (-OCH₃) around 59 ppm.- Signals for the

other two backbone carbons (C3 and C4).[7]

IR Spectroscopy

- A broad O-H stretching band around 3300-

3400 cm⁻¹.- N-H stretching bands (for the

primary amine) in the same region, often

appearing as sharper peaks superimposed on

the O-H band.- A C-O stretching band for the

alcohol around 1050 cm⁻¹.- A C-O stretching

band for the ether around 1100 cm⁻¹.[7]

Mass Spectrometry

- The molecular ion peak (M⁺) may be weak or

absent.- Characteristic fragmentation patterns

would include the loss of a hydroxymethyl

radical (•CH₂OH) and cleavage alpha to the

nitrogen atom.

Conclusion
2-Amino-4-methoxybutan-1-ol represents a chemical entity with significant potential for

applications in various fields of chemical research. While detailed experimental data remains

scarce, its structural features and the established chemistry of related amino alcohols provide a

solid foundation for its synthesis and utilization as a valuable building block. This guide serves
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as a foundational resource for scientists and researchers interested in exploring the chemistry

and potential of this intriguing molecule.

References
ChemScene. 2-((4-Methoxy-4-methylpentan-2-yl)amino)butan-1-ol. Accessed March 7,
2024.
MolCore. 1314909-08-4 | 2-Amino-4-methoxybutan-1-ol. Accessed March 7, 2024.
PubChemLite. 2-amino-4-methoxybutan-1-ol (C5H13NO2). Accessed March 7, 2024.
PubChem. alpha-(Aminomethyl)-4-methoxybenzyl alcohol. Accessed March 7, 2024.
Benchchem. A Comparative Guide to the Spectroscopic Characterization of Chiral Amino
Alcohols: (1S,2R)-1-Aminoindan-2-ol and (S)-(-)-2-Amino-1,1-diphenyl-1-propanol. Accessed
March 7, 2024.
Alfa Chemistry. Amino Alcohols. Accessed March 7, 2024.
Fiveable. Aminoalcohol Definition. Accessed March 7, 2024.
Santa Cruz Biotechnology. Amino Alcohols. Accessed March 7, 2024.
Guidechem. 4-Amino-1-(2-methoxy-phenoxy)-butan-2-ol. Accessed March 7, 2024.
Der Pharma Chemica. Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine
analogues. Accessed March 7, 2024.
PubChem. 2-Methoxybutan-1-ol. Accessed March 7, 2024.
Der Pharma Chemica. Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine
analogues. Accessed March 7, 2024.
DiVA portal. Reference XPS spectra of amino acids. Accessed March 7, 2024.
BOC Sciences. Amino Alcohol. Accessed March 7, 2024.
Canadian Science Publishing. A NEW GENERAL SYNTHESIS OF 2-AMINO ALCOHOLS.
Accessed March 7, 2024.
VIVAN Life Sciences. 4-Amino-2-Methyl-1-Butanol. Accessed March 7, 2024.
Google Patents. CN105481703B - One kind synthesis（S）The method of 2 amino
butanols. Accessed March 7, 2024.
MilliporeSigma. (S)-2-Amino-4-phenylbutan-1-ol. Accessed March 7, 2024.
MDPI. Spectroscopic and Quantum Chemical Evidence of Amine–CO2 and Alcohol–CO2
Interactions: Confirming an Intriguing Affinity of CO2 to Monoethanolamine (MEA). Accessed
March 7, 2024.
PMC. Enantioselective Recognition of Racemic Amino Alcohols in Aqueous Solution by
Chiral Metal‐Oxide Keplerate {Mo132} Cluster Capsules. Accessed March 7, 2024.
Google Patents. USRE29588E - Preparation of d-2-amino-1-butanol salts. Accessed March
7, 2024.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3097647/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-amino-4-methoxybutan-1-ol
https://www.benchchem.com/product/b3097647/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-amino-4-methoxybutan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3097647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemistry LibreTexts. 3.1.12: Spectroscopy of Alcohols and Phenols. Accessed March 7,
2024.
US EPA. 2-Butanol, 4-amino- - Substance Details - SRS. Accessed March 7, 2024.
Sigma-Aldrich. 4-Amino-2-methyl-1-butanol AldrichCPR. Accessed March 7, 2024.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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